2-Methyl-1-oxo-1-(3-(pyridin-3-yloxy)azetidin-1-yl)propan-2-yl acetate
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Description
2-Methyl-1-oxo-1-(3-(pyridin-3-yloxy)azetidin-1-yl)propan-2-yl acetate is a chemical compound with potential applications in scientific research. It is a derivative of azetidine, a four-membered nitrogen-containing ring that has been found to have a variety of biological activities.
Scientific Research Applications
- Imidazole derivatives, including this compound, have been investigated for their antibacterial and antifungal properties . Researchers explore their potential as novel agents against drug-resistant pathogens.
- Studies evaluate the compound’s efficacy against specific bacteria (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes) using in vitro assays .
- Inhibition of α-glucosidase, an enzyme responsible for glucose absorption, is a therapeutic approach for managing type 2 diabetes. This compound may play a role in delaying postprandial hyperglycemia .
- Collagen deposition contributes to fibrosis in various tissues. Compounds like this one have shown promise in inhibiting collagen synthesis and reducing fibrosis .
- Mechanisms include targeting growth factors (e.g., VEGFR-2, PDGF-β), hepatic stellate cells, and collagen prolyl-4-hydroxylase (CP4H) .
- The compound’s structure resembles that of noncompetitive AMPA receptor antagonists. It has demonstrated potent activity in inhibiting AMPA-induced Ca2+ influx and seizure models .
- This compound contains a triazole ring, which is a five-membered heterocycle with three nitrogen atoms and two carbon atoms. Triazoles exhibit diverse biological activities and are essential in drug discovery .
- Imidazole derivatives serve as valuable synthons for designing new drugs. Researchers explore modifications around the imidazole core to enhance pharmacological properties .
- Commercially available drugs containing 1,3-diazole rings (e.g., metronidazole, omeprazole) highlight the significance of this scaffold in medicinal chemistry .
Antimicrobial Activity
Type 2 Diabetes Management
Anti-Fibrotic Properties
AMPA Receptor Modulation
Triazole Chemistry
Drug Synthesis and Development
properties
IUPAC Name |
[2-methyl-1-oxo-1-(3-pyridin-3-yloxyazetidin-1-yl)propan-2-yl] acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c1-10(17)20-14(2,3)13(18)16-8-12(9-16)19-11-5-4-6-15-7-11/h4-7,12H,8-9H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGQYYCUHWFFNOG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(C)(C)C(=O)N1CC(C1)OC2=CN=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1-oxo-1-(3-(pyridin-3-yloxy)azetidin-1-yl)propan-2-yl acetate |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.